Cas no 26250-86-2 ((3S)-3-{(benzyloxy)carbonylamino}-4-phenylbutanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-4-phenylbutanoic acid
• CAS No: 26250-86-2
• Molecular Formula: C₁₈H₁₉NO₄
• Molecular Weight: 313.34800
• MDL: MFCD31591418
• CID: 2931645
• PubChem ID: 10957961

(3S)-3-{(benzyloxy)carbonylamino}-4-phenylbutanoic acid Properties

Names and Identifiers

• (S)-3-[(benzyoxycarbonyl)amino]-4-phenylbutanoic acid
• N-benzyloxycarbonyl-β-homophenylalanine;N-Z-β-homophenylalanine;(S)-3-benzyloxycarbonylamino-4-phenylbutanoic acid;(3S)-N-benzyloxycarbonyl-3-amino-4-phenylbutanoic acid;(S)-3-benzyloxycarbonylamino-4-phenylbutyric acid;(S)-3-(benzyloxycarbonylamino)-4-phenylbutanoic acid;
• (3S)-3-{(benzyloxy)carbonylamino}-4-phenylbutanoic acid
• (S)-3-(((Benzyloxy)carbonyl)amino)-4-phenylbutanoic acid
• MFCD31591418
• BS-16331
• SCHEMBL6157326
• AKOS037649032
• 26250-86-2
• Benzenebutanoic acid, b-[[(phenylmethoxy)carbonyl]amino]-, (bS)-
• EN300-816819
• CS-0162046
• (3S)-3-{[(Benzyloxy)carbonyl]amino}-4-phenylbutanoic acid
• DTXSID301190409
• (S)-3-(((Benzyloxy)carbonyl)amino)-4-phenylbutanoicacid
• (3S)-4-phenyl-3-(phenylmethoxycarbonylamino)butanoic acid
• D80662
• (I(2)S)-I(2)-[[(Phenylmethoxy)carbonyl]amino]benzenebutanoic acid
• (betaS)-beta-[[(Phenylmethoxy)carbonyl]amino]benzenebutanoic acid
• (betaS)-beta-(((Phenylmethoxy)carbonyl)amino)benzenebutanoic acid

• MDL： MFCD31591418
• InChIKey： WUIQVOMIYLNNEC-INIZCTEOSA-N
• Inchi： InChI=1S/C18H19NO4/c20-17(21)12-16(11-14-7-3-1-4-8-14)19-18(22)23-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,19,22)(H,20,21)/t16-/m0/s1
• SMILES： C1=CC=C(C=C1)CC(CC(=O)O)NC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 313.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 313.13140809g/mol
• Heavy Atom Count: 23
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: 3.38970
• PSA: 75.63000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives